Cas no 1352395-56-2 (4-Aminobenzisoxazole-3-carboxylic acid)

4-Aminobenzisoxazole-3-carboxylic acid structure
1352395-56-2 structure
Product Name:4-Aminobenzisoxazole-3-carboxylic acid
CAS No:1352395-56-2
MF:C8H6N2O3
MW:178.14484167099
CID:4777966
Update Time:2026-02-27

4-Aminobenzisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Aminobenzo[d]isoxazole-3-carboxylic acid
    • 4-Aminobenzisoxazole-3-carboxylic acid
    • Inchi: 1S/C8H6N2O3/c9-4-2-1-3-5-6(4)7(8(11)12)10-13-5/h1-3H,9H2,(H,11,12)
    • InChI Key: NFFSPHPRCOIXOX-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=C(C=2C(C(=O)O)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • XLogP3: 0.9
  • Topological Polar Surface Area: 89.4

4-Aminobenzisoxazole-3-carboxylic acid Security Information

  • Storage Condition:(BD586775)

4-Aminobenzisoxazole-3-carboxylic acid Pricemore >>

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